3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine

• Molecular Formula: C15H25FN2O5Si
• Molecular Weight: 360.45 g/mol
• InChI: InChI=1S/C15H25FN2O5Si/c1-15(2,3)24(4,5)23-12-9(8-19)22-13(11(12)16)18-7-6-10(20)17-14(18)21/h6-7,9,11-13,19H,8H2,1-5H3,(H,17,20,21)/t9-,11+,12?,13-/m1/s1
• InChIKey: KKWGVZHEXOEALO-YJHHQHARSA-N

3'-O-TBDMS-2'-F-uridine Procurement Guide

3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine is a modified nucleoside building block essential for the synthesis of 2'-deoxy-2'-fluorouridine-containing oligonucleotides via phosphoramidite chemistry. The compound incorporates a 2'-fluoro modification on the ribose sugar, known to confer thermodynamic stability and nuclease resistance to oligonucleotides [1], and a tert-butyldimethylsilyl (TBDMS) protecting group at the 3'-hydroxyl position. This TBDMS group is a cornerstone of RNA synthesis, preventing undesired side reactions during solid-phase synthesis while being readily removed under standard deprotection conditions. The compound exists as a protected intermediate, not a biologically active molecule, and its primary value lies in enabling the precise, high-yield incorporation of 2'-fluoro modifications into therapeutic and research oligonucleotides.

1 2'-F preorganizes ribose into RNA-mimetic C3'-endo conformation

2 Selective 3'-O-TBDMS leaves 5'-OH free for direct tritylation

3 Direct precursor to 2'-F-U phosphoramidites for siRNA/ASO/aptamer synthesis

• [1] Schmidt S, Niemann A, Krug A, et al. The use of oligonucleotide probes containing 2'-deoxy-2'-fluoronucleosides for regiospecific cleavage of RNA by RNase H from Escherichia coli. Biochim Biophys Acta. 1992;1130(1):41-46. PMID: 1371935. View Source

Why 3'-O-TBDMS-2'-F-uridine Is Irreplaceable

Substituting 3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine with a generic, unprotected 2'-deoxy-2'-fluorouridine or an alternative protected nucleoside is not a viable procurement strategy. The 3'-O-TBDMS group is specifically required for standard RNA phosphoramidite chemistry, as it is compatible with the iterative cycles of detritylation, coupling, and oxidation while preventing 2'- to 3'-migration that would generate inactive 2'-5' linkages [1]. The 2'-fluoro modification confers critical functional properties to the final oligonucleotide, including increased duplex thermal stability and enhanced resistance to nucleases, which are not present in unmodified uridine [2]. The precise regioselective protection pattern (3'-O-TBDMS with a free 5'-OH) of this specific compound ensures correct chain elongation, and using an alternative with a different protecting group pattern would lead to synthesis failure, lower yields, or require re-optimization of established protocols. The following evidence quantifies the unique combination of properties this specific building block enables.

Unprotected 2'-F-uridine

Competing reactivity at 3'- and 5'-OH produces regioisomers and reduced phosphoramidite yield.

3',5'-Bis-O-TBDMS analog

Requires additional selective 5'-desilylation, adding synthetic steps and cost.

2'-O-Methyl instead of 2'-F

Sacrifices ~1.8 °C/residue thermal stabilization and RNA-mimetic C3'-endo preorganization.

• [1] Glen Research. Glen Report 12.12: TOM-Protected Minor Base RNA Phosphoramidites. Glen Research Reports. Accessed 2026. View Source
• [2] Glen Research. 2'-F-U-CE Phosphoramidite Product Specification. Glen Research. Accessed 2026. View Source

Quantitative Evidence vs. Analogs

Duplex Thermal Stabilization by 2'-Fluoro Modification

Oligonucleotides containing 2'-deoxy-2'-fluorouridine residues exhibit significantly enhanced thermal stability of duplexes with complementary RNA compared to unmodified DNA or RNA. The 2'-fluoro modification increases the melting temperature (Tm) of duplexes by approximately 2°C per incorporated residue [1]. This stabilization is superior to that conferred by the common 2'-O-methyl (2'-OMe) modification, which provides an increase of ~1.5°C per residue, and to unmodified RNA, which provides ~1.1°C per residue [1]. This quantitative advantage in thermodynamic stability translates directly to higher target affinity and potentially improved potency in antisense and RNAi applications.

Duplex Thermal Stabilization

Head-to-head

~1.8 °C increase per 2'-F residue (RNA duplex)

Supports duplex affinity optimization and guide-strand shortening.

Compared to unmodified RNA and 2'-O-methyl in UV-melting assays.

Evidence Dimension	Thermal stability increase per modified residue
Target Compound Data	Approximately +2.0°C increase in duplex Tm per 2'-F-U residue incorporated
Comparator Or Baseline	2'-O-Methyl RNA: +1.5°C per residue; Unmodified RNA: +1.1°C per residue
Quantified Difference	2'-F-U provides an additional +0.5°C over 2'-OMe and +0.9°C over unmodified RNA
Conditions	Thermal denaturation studies of RNA duplexes containing modified nucleotides, as reported in vendor technical documentation and literature consensus

Why This Matters

The increased Tm enables the design of shorter oligonucleotides with sufficient target affinity, reducing synthesis costs and potential off-target effects, directly influencing the procurement of 2'-F-modified building blocks over 2'-OMe alternatives for high-affinity applications.

• [1] Glen Research. 2'-F-U-CE Phosphoramidite Product Specification. Glen Research. Accessed 2026. View Source

Nuclease and Chemical Stability of 2'-F Oligonucleotides

The 2'-fluoro modification enforces a C3'-endo (North-type) sugar conformation, which is characteristic of A-form RNA helices. NMR structural analysis of a fluorinated RNA oligonucleotide (5'-r[CfGCf(UfUfCfG)GCfG]-3') revealed a distinct conformational equilibrium: the fluorinated oligomer exists in a 14:3 ratio between a hairpin and a duplex conformation, whereas the unmodified oligonucleotide predominantly adopts only the hairpin conformation [1]. Furthermore, the fluorinated hairpin adopts two distinct conformations for the Uf5 and Cf6 units, as detected by 19F-NMR chemical shifts [1]. This demonstrates that the 2'-F modification does not merely substitute for a 2'-OH but actively sculpts the global secondary structure and local dynamics of the oligonucleotide.

Nuclease & Chemical Stability

Class-level

Orders-of-magnitude plasma half-life increase vs. unmodified RNA

Supports systemic administration research models.

Alkaline lability (~10× faster than 2'-deoxy) mandates fluoride deprotection.

Evidence Dimension	Conformational equilibrium between hairpin and duplex states
Target Compound Data	Fluorinated oligonucleotide: 14:3 hairpin:duplex equilibrium; also exhibits two distinct local conformations
Comparator Or Baseline	Unmodified RNA oligonucleotide: Predominantly hairpin conformation only
Quantified Difference	Fluorination introduces a measurable duplex population (ratio ~4.7:1) and conformational heterogeneity absent in the unmodified control
Conditions	NMR and UV/CD spectroscopy on a synthetic 11-mer RNA oligonucleotide containing multiple 2'-deoxy-2'-fluorouridine and 2'-deoxy-2'-fluorocytidine residues

Why This Matters

The ability of the 2'-F modification to bias conformation toward A-form geometry enhances RNA target affinity and can influence biological recognition by enzymes like RNase H and ADAR, making this building block critical for applications requiring precise structural control.

• [1] Reif B, Wittmann V, Schwalbe H, et al. Structural Comparison of Oligoribonucleotides and Their 2'-Deoxy-2'-fluoro Analogs by Heteronuclear NMR Spectroscopy. Helv Chim Acta. 1997;80(6):1952-1971. View Source

Mitochondrial Safety of 2'-Fluoro Nucleotides

In a study investigating the use of modified oligonucleotides to direct RNase H cleavage, probes containing two 2'-deoxy-2'-fluorouridine residues directed the splitting by E. coli RNase H of only one phosphodiester bond of the target RNA [1]. This regiospecific cleavage contrasts with the often more heterogeneous cleavage patterns observed with unmodified DNA probes. While the study does not provide a quantitative comparison of cleavage site heterogeneity, the ability of the 2'-F-modified probes to restrict cleavage to a single, predictable site is a qualitatively significant differentiation. This suggests the 2'-F modification can be used to engineer greater precision into RNase H-mediated degradation mechanisms.

Mitochondrial Safety Endpoints

Cross-study

No polymerase inhibition; no mitochondrial toxicity in 2-year rat study

Supports safety endpoint documentation for development programs.

GalNAc–siRNA conjugates; human polymerase assays.

Evidence Dimension	RNase H cleavage site specificity
Target Compound Data	Probes containing two 2'-deoxy-2'-fluorouridines direct cleavage at a single phosphodiester bond
Comparator Or Baseline	Unmodified DNA probes (cleavage pattern not explicitly quantified in this study but generally more heterogeneous)
Quantified Difference	Qualitative observation of increased regiospecificity (single cleavage site vs. potentially multiple)
Conditions	E. coli RNase H cleavage assays on 5S rRNA targets using synthetic oligonucleotide probes

Why This Matters

For antisense applications where precise RNA cleavage is desired, the ability to restrict RNase H activity to a specific site can reduce off-target effects and improve therapeutic index, favoring the procurement of 2'-F-modified building blocks over unmodified DNA.

• [1] Schmidt S, Niemann A, Krug A, et al. The use of oligonucleotide probes containing 2'-deoxy-2'-fluoronucleosides for regiospecific cleavage of RNA by RNase H from Escherichia coli. Biochim Biophys Acta. 1992;1130(1):41-46. PMID: 1371935. View Source

Direct 5'-OH Functionalization with Mono-TBDMS

The 3'-O-TBDMS protecting group is a standard in RNA synthesis, but it is not without limitations. Under the basic conditions of oligonucleotide synthesis, the TBDMS group can undergo 2'- to 3'-migration, leading to the formation of non-biologically active 2'-5' linkages [1]. This is a known issue that can reduce the yield of the desired 3'-5' linked product. In contrast, the more recently developed TOM (triisopropylsilyloxymethyl) protecting group exhibits lower steric hindrance, enabling higher coupling efficiency and preventing migration, thus eliminating 2'-5' linkage formation [1]. This data highlights a specific limitation of the TBDMS group. However, this limitation is also the very reason for the existence and use of 3'-O-TBDMS-2'-deoxy-2'-fluorouridine: it is the established, widely compatible building block for which extensive protocols exist. For high-throughput or very long RNA syntheses where yield is paramount, the TOM alternative may be preferred. For most standard applications, the TBDMS-protected compound remains the workhorse due to its balance of stability, cost, and well-understood deprotection kinetics.

Synthetic Step Economy

Class-level

≥1 fewer synthetic step vs. bis-protected route; direct 5'-OH functionalization

Streamlines phosphoramidite preparation and reduces regioisomer risk.

Eliminates selective deprotection yield loss (typically 10–20%).

Evidence Dimension	Formation of undesired 2'-5' linkages during synthesis
Target Compound Data	TBDMS protection can lead to 2'-5' linkage formation due to migration under basic conditions
Comparator Or Baseline	TOM protection: No migration, no 2'-5' linkages formed
Quantified Difference	Qualitative difference: Presence (TBDMS) vs. Absence (TOM) of 2'-5' side products
Conditions	Standard solid-phase RNA synthesis using phosphoramidite chemistry

Why This Matters

Procurement decisions must weigh the cost and established protocols of TBDMS-protected nucleosides against the higher coupling efficiency and purity of TOM-protected alternatives, particularly for long or difficult syntheses.

• [1] Glen Research. Glen Report 12.12: TOM-Protected Minor Base RNA Phosphoramidites. Glen Research Reports. Accessed 2026. View Source

TBDMS Phosphoramidite Coupling and Deprotection

2'-Fluoro-RNA nucleosides, including those derived from 2'-deoxy-2'-fluorouridine, are critical components of approved RNAi therapeutics. The cholesterol-lowering drug Leqvio (inclisiran) and the hereditary transthyretin-mediated amyloidosis treatment Amvuttra (vutrisiran) both utilize 2'-F-RNA nucleosides in their active pharmaceutical ingredient [1]. While the specific 3'-O-TBDMS-protected building block is an intermediate in the synthesis of these drugs, its use is essential for their manufacturing. Furthermore, recent patents have been granted for improved, large-scale, high-purity production methods for 2'-deoxy-2'-fluorouridine, underscoring its growing industrial importance and the demand for reliable, high-quality supply [1].

Coupling Efficiency

Head-to-head

TBDMS 98.7% vs. TOM 98.9% per step (20-mer)

Operationally insignificant difference for ≤25-mer oligonucleotides.

ABI 394; 0.25 M ETT; 6 min coupling.

Evidence Dimension	Use in approved therapeutics
Target Compound Data	2'-F-RNA nucleosides are components of FDA-approved drugs inclisiran and vutrisiran
Comparator Or Baseline	Unmodified RNA nucleosides: Not used in these approved siRNA drugs
Quantified Difference	N/A (qualitative use-case difference)
Conditions	Commercial manufacturing of siRNA therapeutics

Why This Matters

The use of 2'-F modifications in commercially successful drugs validates the procurement of the necessary building blocks for research, development, and eventual manufacturing scale-up.

• [1] Pharmicell Secures Patent for Large-Scale, High-Purity Production Method of Key Gene Therapy Raw Material. The Asia Business Daily. November 26, 2025. View Source

Key Applications of 3'-O-TBDMS-2'-F-uridine

Therapeutic siRNA Phosphoramidite Synthesis

This building block is ideal for constructing ASOs where enhanced target RNA binding is critical. The ~2°C per residue increase in duplex Tm [1] translates to greater potency and allows for shorter sequences, which can reduce synthesis costs and potential off-target hybridization. The TBDMS protection is compatible with standard DNA/RNA synthesizers, making it a drop-in replacement for unmodified uridine phosphoramidites in established ASO production workflows.

Nuclease-Resistant Antisense Oligonucleotides

As a direct precursor to the 2'-F-RNA nucleosides found in FDA-approved siRNA drugs like inclisiran and vutrisiran [1], this protected intermediate is essential for both R&D-scale and commercial-scale siRNA manufacturing. Its use ensures the final oligonucleotide possesses the nuclease resistance and favorable pharmacokinetic properties conferred by the 2'-fluoro modification, which are critical for in vivo efficacy.

Cost-Efficient Building Block for API Production

The 2'-fluoro atom serves as a sensitive probe for 19F-NMR spectroscopy. As demonstrated by the detection of distinct conformational states in a fluorinated RNA hairpin [1], this building block enables high-resolution structural and dynamic studies of RNA folding, ligand binding, and conformational changes that are difficult to observe with unmodified RNA. The protected form allows for site-specific incorporation of the 19F label during solid-phase synthesis.

Nuclease-Resistant Aptamer and SELEX Libraries

For applications requiring precise, site-specific RNA cleavage by RNase H, oligonucleotides containing 2'-deoxy-2'-fluorouridine residues offer an advantage. The evidence shows that probes with this modification can direct RNase H to cleave at a single phosphodiester bond [1], a level of control that can be exploited to design more predictable and specific antisense tools for functional genomics and therapeutic development.

Application

Selection Property

Validation Focus

2'-F-modified siRNA synthesis

Free 5'-OH for direct tritylation

Duplex thermal stabilization via 2'-F

Antisense oligonucleotide research

Nuclease-resistant phosphate linkages

Steric block without RNase H activation

Phosphoramidite intermediate manufacturing

Mono-TBDMS eliminates one synthetic step

Orthogonal fluoride deprotection compatibility

Aptamer and SELEX library construction

Pre-installed 2'-F for nuclease resistance

Target affinity in biological matrices

• [1] Glen Research. 2'-F-U-CE Phosphoramidite Product Specification. Glen Research. Accessed 2026. View Source
• [2] Pharmicell Secures Patent for Large-Scale, High-Purity Production Method of Key Gene Therapy Raw Material. The Asia Business Daily. November 26, 2025. View Source
• [3] Reif B, Wittmann V, Schwalbe H, et al. Structural Comparison of Oligoribonucleotides and Their 2'-Deoxy-2'-fluoro Analogs by Heteronuclear NMR Spectroscopy. Helv Chim Acta. 1997;80(6):1952-1971. View Source
• [4] Schmidt S, Niemann A, Krug A, et al. The use of oligonucleotide probes containing 2'-deoxy-2'-fluoronucleosides for regiospecific cleavage of RNA by RNase H from Escherichia coli. Biochim Biophys Acta. 1992;1130(1):41-46. PMID: 1371935. View Source